Cas no 2229399-32-8 (1-amino-2-(4-methyloxan-4-yl)propan-2-ol)

• Product Name: 1-amino-2-(4-methyloxan-4-yl)propan-2-ol
• CAS No: 2229399-32-8
• MF: C₉H₁₉NO₂
• MW: 173.25266289711
• CID: 5866172
• PubChem ID: 165765271
• Update Time: 2025-08-05

1-amino-2-(4-methyloxan-4-yl)propan-2-ol Chemical and Physical Properties

Names and Identifiers

• 1-amino-2-(4-methyloxan-4-yl)propan-2-ol
• EN300-1777508
• 2229399-32-8

• Inchi： 1S/C9H19NO2/c1-8(9(2,11)7-10)3-5-12-6-4-8/h11H,3-7,10H2,1-2H3
• InChI Key： ZRNNGANBNNKHGO-UHFFFAOYSA-N
• SMILES： O1CCC(C)(CC1)C(C)(CN)O

Computed Properties

• Exact Mass: 173.141578849g/mol
• Monoisotopic Mass: 173.141578849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 155
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 55.5Ų

Additional information on 1-amino-2-(4-methyloxan-4-yl)propan-2-ol

1-Amino-2-(4-Methyloxan-4-Yl)Propan-2-Ol: A Comprehensive Overview

1-Amino-2-(4-methyloxan-4-yl)propan-2-ol, also known by its CAS number 229399-32-8, is a versatile organic compound with a unique structure that has garnered attention in various fields of chemistry and biochemistry. This compound, characterized by its amino group and oxane ring, has been the subject of extensive research due to its potential applications in drug design, material science, and biotechnology.

The molecular structure of 1-amino-2-(4-methyloxan-4-yl)propan-2-ol consists of a propane backbone with an amino group attached to one end and a substituted oxane ring on the other. The oxane ring, which is a six-membered cyclic ether, contains a methyl group at the 4-position, adding complexity to the molecule's stereochemistry. This structure not only enhances the compound's stability but also provides a platform for further functionalization, making it a valuable intermediate in organic synthesis.

Recent studies have highlighted the potential of 1-amino derivatives in pharmacology. Researchers have explored the use of this compound as a building block for developing bioactive molecules, particularly in the context of enzyme inhibition and drug delivery systems. Its ability to form hydrogen bonds due to the hydroxyl and amino groups makes it an attractive candidate for designing drugs with improved solubility and bioavailability.

In terms of synthesis, 1-amino derivatives can be prepared through various methods, including nucleophilic substitution and condensation reactions. The choice of synthetic pathway often depends on the desired stereochemistry and scalability of the process. For instance, recent advancements in asymmetric catalysis have enabled the production of enantiomerically pure versions of this compound, which are crucial for pharmaceutical applications.

The physical properties of 1-amino derivatives are equally intriguing. Its melting point and boiling point are influenced by the interplay between hydrogen bonding and van der Waals forces within the molecule. These properties make it suitable for use in both liquid and solid-state applications, such as in polymer chemistry where it can serve as a cross-linking agent or a monomer for synthesizing novel materials.

Beyond its chemical applications, 1-amino derivatives have also found relevance in biological systems. Studies have shown that this compound can interact with cellular membranes, potentially influencing drug uptake mechanisms. This property has led to investigations into its role as a carrier molecule for delivering therapeutic agents across biological barriers.

In conclusion, 1-amino derivatives, represented by CAS number 229399-32-, continue to be a focal point in chemical research due to their structural versatility and functional diversity. As new applications emerge from ongoing studies, this compound is poised to play an increasingly important role in advancing both scientific understanding and practical innovations across multiple disciplines.